2-(1-(4-Cyanophenyl)-4-piperidyl)ethanoic acid

• CAS No.: 169458-06-4
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 2-[1-(4-cyanophenyl)piperidin-4-yl]acetic acid
• InChI: InChI=1S/C14H16N2O2/c15-10-12-1-3-13(4-2-12)16-7-5-11(6-8-16)9-14(17)18/h1-4,11H,5-9H2,(H,17,18)
• InChI Key: ZBOJLZMSWYXHMD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC(=O)O)C2=CC=C(C=C2)C#N

Description

2-(1-(4-Cyanophenyl)-4-piperidyl)ethanoic acid is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound (1.38 g) obtained in the above (2) is dissolved in a mixture of methanol (20 ml) and THF (10 ml), and thereto is added an aqueous sodium hydroxide solution (NaOH; 2.1 g, water; 10 ml), and the mixture is stirred at room temperature for 30 minutes. The pH value of the mixture is adjusted to pH 1 with conc. hydrochloric acid, and the reaction mixture is concentrated under reduced pressure. To the residue is added isopropanol, and the mixture is stirred at room temperature for one hour, and the precipitates are removed by filtration. The filtrate is concentrated under reduced pressure to give the title compound (1.20 g) as a powder.